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Compound of Interest

Compound Name: 306Oi9-cis2

Cat. No.: B15595534

Get Quote

A comprehensive search of publicly available scientific literature and databases did not yield

any information on a molecule designated "306Oi9-cis2" in the context of vaccine development

or any other scientific application.

This suggests that "306Oi9-cis2" may be:

A typographical error: The name may be misspelled.

An internal or very new compound designation: It could be a recently developed molecule

that has not yet been described in published literature.

A misunderstanding of an existing molecule's name: The designation could be an incorrect

rendering of a different, known compound.

Without any information on the chemical nature, biological activity, or mechanism of action of

"306Oi9-cis2," it is not possible to provide the requested detailed application notes, protocols,

data tables, or diagrams. The creation of such specific and technical documentation requires a

foundational understanding of the molecule in question, which is currently unavailable in the

public domain.
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For researchers, scientists, and drug development professionals interested in vaccine

adjuvants and their applications, we recommend consulting literature on well-characterized

adjuvant classes such as:

Toll-like receptor (TLR) agonists: These molecules, such as monophosphoryl lipid A (MPLA)

and CpG oligonucleotides, are potent activators of innate immunity.[1][2]

Saponins: Adjuvants like QS-21, derived from the soap bark tree, are known to enhance both

cellular and humoral immunity.

Emulsions: Oil-in-water emulsions, such as MF59 and AS03, have been successfully used in

licensed vaccines to potentiate the immune response.

Aluminum salts (Alum): One of the most widely used adjuvants in human vaccines, known

for promoting a Th2-biased immune response.[3]

Particulate adjuvants: Liposomes and virus-like particles (VLPs) can be used to co-deliver

antigens and adjuvants, enhancing uptake by antigen-presenting cells.[2][4][5]

Should information on "306Oi9-cis2" become publicly available, the requested detailed

documentation can be generated. We recommend verifying the correct name and searching for

it in scientific databases such as PubMed, Scopus, and Google Scholar.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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